Cas no 1805175-49-8 (4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carboxylic acid)

• Product Name: 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carboxylic acid
• CAS No: 1805175-49-8
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4868010
• Update Time: 2025-06-28

4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carboxylic acid

• Inchi： 1S/C8H6ClF2NO3/c1-15-6-3(9)2-4(8(13)14)12-5(6)7(10)11/h2,7H,1H3,(H,13,14)
• InChI Key： LZJKSMMESMPYOW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)N=C(C(F)F)C=1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carboxylic acid

4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carboxylic acid: A Key Compound in Modern Pharmaceutical Research

4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carboxylic acid, with the CAS number 1805175-49-8, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of substituted pyridine derivatives, which have been extensively studied for their potential therapeutic applications. The molecular structure of this compound is characterized by the presence of a pyridine ring with multiple functional groups, including a chloro substituent at the 4-position, a difluoromethyl group at the 2-position, and a methoxy group at the 3-position, along with a carboxylic acid functional group at the 6-position.

The synthesis of 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carboxylic acid involves a series of well-controlled chemical reactions, including electrophilic substitution, nucleophilic attack, and oxidative coupling. Recent research has focused on optimizing the reaction conditions to achieve high yields and purity, which is critical for its application in pharmaceutical development. The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) has been instrumental in confirming the molecular structure and purity of this compound.

One of the most promising areas of research involving 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carboxylic acid is its potential as a lead compound for the development of novel therapeutics. Studies published in 2023 have demonstrated its ability to modulate specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, a recent study published in Journal of Medicinal Chemistry (2023) highlighted the compound's potential as an inhibitor of a key enzyme involved in inflammatory responses.

Another area of interest is the pharmacokinetic profile of 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carboxylic acid. Research conducted in 2023 has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential as a drug candidate. The compound's ability to cross the blood-brain barrier has also been investigated, suggesting its potential for treating neurological disorders.

Recent advancements in computational chemistry have also contributed to the understanding of 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carboxylic acid. Molecular docking studies have been used to predict the compound's interactions with various biological targets, providing insights into its mechanism of action. These studies have been instrumental in guiding the design of more effective derivatives of this compound.

Furthermore, the compound's potential as a prodrug has been explored in several studies. Prodrugs are inactive compounds that are converted into active drugs in the body, and this property makes 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carboxylic acid a promising candidate for the development of new therapeutic agents. Research published in Drug Discovery Today (2023) has shown that this compound can be converted into an active drug through enzymatic hydrolysis, which could improve its bioavailability and reduce side effects.

Another important aspect of the research on 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carboxylic acid is its potential for use in combination therapies. Studies have shown that this compound can enhance the efficacy of existing drugs when used in combination, which is a critical factor in the treatment of complex diseases such as cancer and autoimmune disorders. The synergistic effects of this compound with other therapeutic agents have been a focus of recent research, with promising results reported in preclinical studies.

Additionally, the compound's potential for use in the treatment of infectious diseases has been explored. Research published in Antimicrobial Agents and Chemotherapy (2023) has suggested that 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carboxylic acid may have antimicrobial properties, making it a candidate for the development of new antibiotics. This is particularly significant given the growing concern about antibiotic resistance.

The environmental impact of 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carboxylic acid has also been a topic of recent research. Studies have focused on the biodegradation of this compound in various environmental conditions, which is important for assessing its safety and sustainability. These studies have shown that the compound can be degraded by certain microorganisms, reducing its potential environmental impact.

Moreover, the compound's potential for use in the development of targeted therapies has been explored. Research has focused on the use of this compound in the treatment of specific diseases such as cancer, where targeted therapies are designed to affect only the diseased cells. Studies have shown that 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carboxylic acid can be modified to target specific cells, improving its therapeutic efficacy while reducing side effects.

Another area of research involving 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carboxylic acid is its potential for use in the treatment of metabolic disorders. Studies have shown that this compound can modulate metabolic pathways, which could be beneficial in the treatment of diseases such as diabetes and obesity. Research published in Metabolism (2023) has suggested that this compound may have potential as a therapeutic agent for these conditions.

Finally, the compound's potential for use in the development of new materials has also been explored. Research has focused on the use of this compound in the development of novel polymers and coatings, which could have applications in various industries. These studies have shown that the compound can be incorporated into various materials, providing new possibilities for its application beyond the pharmaceutical industry.

In conclusion, 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carboxylic acid is a compound with significant potential in various fields, including pharmaceutical development, environmental science, and materials science. Recent research has highlighted its potential as a lead compound for the development of new therapeutics, its favorable pharmacokinetic properties, and its potential for use in combination therapies. These findings underscore the importance of continued research on this compound to fully realize its potential in various applications.